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Cat. No.: B174932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profile of propylene
glycol diacetate (PGDA) with other key glycol ethers, offering objective data and experimental

context to inform product selection and risk assessment in research and pharmaceutical

applications. Glycol ethers are broadly categorized into two main series: the P-series

(propylene glycol-based) and the E-series (ethylene glycol-based). This distinction is critical as

it dictates their metabolic pathways and, consequently, their toxicological profiles.

Executive Summary
Propylene glycol diacetate (PGDA) is a diester of propylene glycol, belonging to the P-series

of glycol ethers. A key finding from toxicological assessments is that PGDA is considered a

data-poor compound.[1] Due to its rapid hydrolysis in the body to propylene glycol and acetic

acid, its toxicological profile is often evaluated through a "read-across" approach from these

well-studied metabolites.[1] In general, P-series glycol ethers, including PGDA and its parent

compound propylene glycol, exhibit a more favorable toxicological profile compared to the E-

series.[2] This is primarily attributed to their different metabolic pathways. E-series glycol

ethers, such as ethylene glycol monomethyl ether (EGME), are metabolized to toxic

alkoxyacetic acids, which are linked to reproductive and developmental toxicities.[3] In contrast,

P-series glycol ethers are primarily metabolized to less toxic compounds.[4]
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The following tables summarize the available quantitative toxicological data for PGDA, a

representative P-series glycol ether (Propylene Glycol Monomethyl Ether - PGME), and a

representative E-series glycol ether (Ethylene Glycol Monomethyl Ether - EGME).

Table 1: Acute Toxicity

Compound Test Species Route LD50/LC50 Reference

Propylene

Glycol

Diacetate

(PGDA)

LD50 Rat Oral 14,000 mg/kg [5]

LD50 Rabbit Dermal
> 2,000

mg/kg
[5]

Propylene

Glycol

Monomethyl

Ether

(PGME)

LD50 Rat Oral

3,739 mg/kg

(male), 4,277

mg/kg

(female)

[6]

LD50 Rabbit Dermal
> 2,000

mg/kg
[6]

LC50 Rat Inhalation
> 7,000 ppm

(6 hours)
[7]

Ethylene

Glycol

Monomethyl

Ether

(EGME)

LD50 Rat Oral 2.1 - 3.4 g/kg [8]

LD50 Rabbit Dermal 1.3 g/kg [8]

LC50 Mouse Inhalation
1,480 ppm (7

hours)
[8]

Table 2: Repeated Dose Toxicity
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Compoun
d

Species Route Duration
NOAEL/L
OAEL

Effects
Observed

Referenc
e

Propylene

Glycol

Diacetate

(PGDA)

Data not

available.

Toxicologic

al profile is

read-

across

from

propylene

glycol and

acetic acid.

Propylene

Glycol

Monometh

yl Ether

(PGME)

Rat Inhalation 2 years
NOAEL:

300 ppm

Increased

mortality

and liver

effects at

higher

doses.

[9][10]

Ethylene

Glycol

Monometh

yl Ether

(EGME)

Rat Oral 6 weeks

LOAEL:

1.88

mmole/kg

Hematologi

c changes,

increased

spleen

weight.

[11]

Table 3: Reproductive and Developmental Toxicity
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Compoun
d

Species Route

NOAEL/L
OAEL
(Develop
mental)

NOAEL/L
OAEL
(Maternal
)

Key
Findings

Referenc
e

Propylene

Glycol

Diacetate

(PGDA)

Data not

available.

Propylene

glycol

shows no

evidence of

reproductiv

e or

developme

ntal toxicity

at high

doses.

[12][13][14]

Propylene

Glycol

Monometh

yl Ether

(PGME)

Acetate

Rat Inhalation
NOAEL: >

4160 ppm

LOAEL:

500 ppm

(slight toxic

effects)

No

teratologic

al or other

developme

ntal effects

observed.

[15][16]

Ethylene

Glycol

Monometh

yl Ether

(EGME)

Rat Inhalation
LOAEL: 50

ppm

NOAEL: 50

ppm

Teratogeni

c effects,

including

skeletal

variations.

[17]

Rabbit Oral
LOAEL: 25

mg/kg/day
-

Impaired

spermatog

enesis.

[5]

Table 4: Genotoxicity and Carcinogenicity
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Compound Genotoxicity Carcinogenicity Reference

Propylene Glycol

Diacetate (PGDA)

Not classified as a

germ cell mutagen.

Not classified as

carcinogenic.
[17]

Propylene Glycol

Monomethyl Ether

(PGME)

Not genotoxic.

No evidence of

carcinogenicity in rats

and mice.

[4][9]

Ethylene Glycol

Monomethyl Ether

(EGME)

Some positive results

in in-vitro tests (e.g.,

sister chromatid

exchange).

No cancer studies

reported.
[8]

Metabolic Pathways: The Key to Differential Toxicity
The primary reason for the differing toxicological profiles of P-series and E-series glycol ethers

lies in their metabolic pathways.
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P-Series Metabolism (e.g., PGME)

E-Series Metabolism (e.g., EGME)

Propylene Glycol 
Monomethyl Ether (PGME) Propylene GlycolO-demethylation Pyruvic AcidMetabolism CO2 + H2OTCA Cycle

Ethylene Glycol 
Monomethyl Ether (EGME)

Methoxyacetic Acid
(Toxic Metabolite)

Oxidation Reproductive &
Developmental Toxicity

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mated Female Animals
(e.g., Rats, Rabbits)

Daily Dosing with Test Substance
(Gestation Days 6-15 for rats)

Maternal Observations:
- Clinical signs
- Body weight

- Food consumption

Necropsy of Dams
(Day before expected delivery)

Examination of Uterine Contents:
- Number of corpora lutea

- Implantation sites
- Resorptions

- Live/dead fetuses

Fetal Examinations:
- Body weight

- External, visceral, and skeletal abnormalities

Data Analysis &
NOAEL/LOAEL Determination

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b174932#toxicological-profile-comparison-of-
propylene-glycol-diacetate-and-other-glycol-ethers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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